Cas no 1549678-91-2 (N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide)

• Product Name: N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide
• CAS No: 1549678-91-2
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 6204878
• PubChem ID: 115280730
• Update Time: 2025-08-04

N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide
• 1549678-91-2
• EN300-1618207

• Inchi： 1S/C11H14N2O4S/c12-18(15,16)10-5-3-9(4-6-10)17-7-11(14)13-8-1-2-8/h3-6,8H,1-2,7H2,(H,13,14)(H2,12,15,16)
• InChI Key： UDNPNAGNGCSPMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(NC1CC1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 270.06742811g/mol
• Monoisotopic Mass: 270.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 107Ų

Additional information on N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide

Introduction to N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide (CAS No. 1549678-91-2)

N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide, a compound with the CAS number 1549678-91-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclopropyl group and a sulfamoyl moiety, contribute to its unique chemical properties and biological activities.

The synthesis and characterization of N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide have been subjects of extensive research, with studies focusing on optimizing its production and understanding its interactions with biological targets. The molecular structure of this compound incorporates several key functional groups that are known to influence its pharmacological profile. Specifically, the cyclopropyl ring is recognized for its ability to enhance binding affinity, while the sulfamoyl group is often associated with anti-inflammatory and antimicrobial properties.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways. N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide has emerged as a promising candidate in this context. Preclinical studies have demonstrated its potential in reducing inflammation by inhibiting key enzymes such as COX-2 and LOX. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The role of the cyclopropyl group in enhancing the bioavailability and metabolic stability of pharmaceutical compounds has been well-documented. In the case of N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide, this group contributes to improved pharmacokinetic properties, making it a more effective therapeutic agent. Additionally, the presence of the sulfamoyl moiety allows for interactions with biological targets that are critical for modulating immune responses.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and specificity of N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide towards various biological targets. These computational studies have provided valuable insights into how structural modifications can enhance its therapeutic efficacy. For instance, modifications to the aromatic ring or the sulfamoyl group have been shown to improve binding interactions with target proteins.

The pharmacological profile of N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide has also been explored in vitro and in vivo models. In cell-based assays, this compound has exhibited potent anti-inflammatory effects by inhibiting NF-κB signaling pathways. Animal models have further supported these findings, showing reduced inflammation and tissue damage in conditions such as rheumatoid arthritis. These results suggest that N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide could be a valuable therapeutic option for treating inflammatory disorders.

The development of new drug candidates often involves rigorous testing to ensure safety and efficacy. N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide has undergone various toxicological studies to assess its potential side effects. Preliminary results indicate that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety profile.

The chemical synthesis of N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide involves multi-step reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that maximize yield while minimizing byproducts. These synthetic strategies are crucial for scaling up production and making this compound more accessible for clinical use.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the discovery and optimization process for compounds like N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with the most promising activity profiles. This approach has been instrumental in identifying lead compounds that can be further developed into new drugs.

The future prospects for N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide are promising, with ongoing research aimed at elucidating its mechanisms of action and exploring new therapeutic applications. Researchers are also investigating ways to enhance its bioavailability and develop formulations that improve patient compliance. Collaborative efforts between academia and industry are essential for translating these findings into clinical practice.

In conclusion, N-cyclopropyl-2-(4-sulfamoylphenoxy)acetamide (CAS No. 1549678-91-2) is a compound with significant potential in the treatment of inflammatory diseases. Its unique structural features, including the presence of a cyclopropyl group and a sulfamoyl moiety, contribute to its potent biological activities. Ongoing research continues to uncover new insights into its pharmacological properties and therapeutic applications, making it a compelling candidate for future drug development.